N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 4-chlorobenzoate
• InChI: InChI=1S/C15H13ClN2O2/c1-10-2-4-11(5-3-10)14(17)18-20-15(19)12-6-8-13(16)9-7-12/h2-9H,1H3,(H2,17,18)
• InChI Key: QLQUASRBOXQKKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)Cl)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=C(C=C2)Cl)/N
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide, also known as CBX, is a small molecule that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that is used as a tool to study various biological processes, including cell signaling, gene expression, and protein-protein interactions. CBX has gained popularity in the scientific community due to its ability to selectively inhibit certain enzymes and pathways, making it a valuable tool for drug discovery and development.

Mechanism of Action

N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide exerts its biological effects by selectively inhibiting the activity of certain enzymes and pathways. For example, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to inhibit the activity of protein kinase C by binding to its regulatory domain and preventing its activation. This, in turn, leads to a decrease in downstream signaling events, such as the phosphorylation of target proteins. Similarly, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to inhibit the activity of phospholipase C by binding to its active site and preventing the hydrolysis of phosphatidylinositol 4,5-bisphosphate. This, in turn, leads to a decrease in downstream signaling events, such as the release of calcium ions from intracellular stores.
Biochemical and Physiological Effects:
N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. For example, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has also been shown to modulate the activity of various ion channels, such as the transient receptor potential (TRP) channels, which play important roles in sensory perception and pain transmission. In addition, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to modulate the activity of various neurotransmitter receptors, such as the GABA receptors, which play important roles in neuronal signaling and synaptic plasticity.

Advantages and Limitations for Lab Experiments

N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has several advantages as a tool for scientific research. It is a small molecule that can easily penetrate cell membranes and access intracellular targets. It is also relatively stable and can be easily synthesized in large quantities. However, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide also has some limitations. It is not very selective and can inhibit the activity of multiple enzymes and pathways. This can make it difficult to interpret the results of experiments using N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide. In addition, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide. One area of interest is the development of more selective N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide analogs that can target specific enzymes and pathways. This would allow researchers to study specific biological processes with greater precision and accuracy. Another area of interest is the development of N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide-based drugs for the treatment of various diseases, such as cancer and neurological disorders. Finally, there is a need for more studies on the pharmacokinetics and toxicity of N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide, in order to better understand its potential applications in clinical settings.

Synthesis Methods

N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide can be synthesized using a multi-step chemical process that involves the reaction of various reagents and solvents. The most commonly used method for synthesizing N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide involves the reaction of 4-methylbenzenecarboximidamide with 4-chlorobenzoyl chloride in the presence of a base catalyst, such as triethylamine. The resulting product is then purified through a series of chromatographic techniques to obtain pure N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide.

Scientific Research Applications

N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been extensively used in scientific research to study various biological processes. One of the most common applications of N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide is in the study of cell signaling pathways. N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide has been shown to selectively inhibit the activity of certain enzymes, such as protein kinase C and phospholipase C, which play important roles in cell signaling. By inhibiting these enzymes, N'-[(4-chlorobenzoyl)oxy]-4-methylbenzenecarboximidamide can help researchers understand the mechanisms behind various cellular processes, such as cell proliferation, differentiation, and apoptosis.